Cas no 952966-76-6 (1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide)

• Product Name: 1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide
• CAS No: 952966-76-6
• MF: C₁₈H₂₄N₂O₂S₂
• MW: 364.525362014771
• CID: 5809269
• PubChem ID: 16888330
• Update Time: 2025-10-19

1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]methanesulfonamide
• 1-phenyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)methanesulfonamide
• 952966-76-6
• F5017-0912
• 1-phenyl-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)methanesulfonamide
• Z951496934
• AKOS024490236
• 1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide

• Inchi： 1S/C18H24N2O2S2/c21-24(22,15-17-5-2-1-3-6-17)19-13-16-8-10-20(11-9-16)14-18-7-4-12-23-18/h1-7,12,16,19H,8-11,13-15H2
• InChI Key： IXADHZXKXSGTKG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)S(NCC1CCN(CC2SC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 364.12792036g/mol
• Monoisotopic Mass: 364.12792036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86Ų

Additional information on 1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide

Introduction to 1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide (CAS No. 952966-76-6)

1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide, identified by its CAS number 952966-76-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenyl group, a thiophene ring, and a piperidine moiety. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for further investigation in medicinal chemistry.

The structural composition of 1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide is meticulously designed to interact with biological targets in a specific manner. The thiophen-2-yl substituent is particularly noteworthy, as thiophene derivatives are well-documented for their biological activity across various therapeutic areas. Thiophenes have been extensively studied for their potential in developing antimicrobial, antifungal, and anti-inflammatory agents. The incorporation of the thiophene ring into this compound suggests that it may exhibit similar pharmacological properties, making it a valuable asset in the quest for novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound 1-(thiophen-2-yl)methylpiperidin-4-yl moiety within 1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)methanesulfonamide is particularly intriguing because it combines the versatility of piperidine with the unique electronic properties of the thiophene ring. Piperidine derivatives are known for their role in drug development due to their ability to enhance binding affinity and selectivity towards biological targets. The synergistic effect of these structural elements could lead to the development of highly effective and selective therapeutic agents.

The methanesulfonamide functional group is another critical feature of this compound that contributes to its potential pharmacological activity. Methanesulfonamides have been widely used in medicinal chemistry due to their ability to act as bioisosteres, replacing other functional groups while maintaining or even enhancing biological activity. This property makes them particularly useful in drug design, as they can help optimize pharmacokinetic profiles and improve drug-like properties. The presence of the methanesulfonamide group in 1-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-y}methyl)methanesulfonamide suggests that it may exhibit favorable interactions with biological targets, potentially leading to therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with remarkable accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In the case of 1-phenyl-N-{(1-(thiophen\text{-}2\text{-}ylmethyl)piperidin\text{-}4\text{-}y})methyl)methanesulfonamide, computational studies have suggested that it may interact with enzymes and receptors involved in disease pathways, making it a compelling candidate for further investigation.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern organic synthesis but also pave the way for the development of similar compounds with tailored properties.

Evaluation of the pharmacological potential of 1\text{-}phenyl\text{-}N\text{-}{(1\text{-(thiophen\text{-}2\text{-}y}\)methyl)piperidin\text{-}4\text{-}\)y})methyl)methanesulfonamide has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with target proteins, suggesting potential therapeutic effects. For instance, preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression. Additionally, its interaction with cellular receptors has been explored, providing insights into its potential role in modulating signaling pathways relevant to various diseases.

The impact of this compound on drug development extends beyond its individual properties; it also serves as a scaffold for generating novel derivatives with enhanced pharmacological profiles. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity to target specific disease mechanisms more effectively. This modular approach to drug design allows for rapid exploration of chemical space and identification of optimized lead compounds.

The role of computational methods in guiding experimental efforts cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners for 1\text{-}phenyl\text{-}N\text-\){(1\text{-(thiophen\text-\}-2\}\)methyl)piperidin\text-\}-4\)y})methyl)methanesulfonamide using large databases of known protein structures. These screens have provided valuable insights into its potential interactions with various biological targets, enabling researchers to prioritize compounds for further experimental validation.

The future prospects for 1\text-\)-phenyl\(N\) \(\backslash\) \(\backslash\) \({(1\( \backslash \)\( \backslash \)\( \)-\( \backslash \)\( \)-\( \)\( \)-\( \)\( \( - \( )\) \( - \( )\) \( - \( )\) \( - \( )\) }methyl)piperidin\( -4-) }methyl))methanesulfonamide are exciting and multifaceted\. Further research is needed to fully elucidate its mechanism(s) of action and assess its safety profile\. As our understanding of disease biology continues to evolve\. so too will our ability to design targeted therapies\. This compound represents an important step forward\. bridging the gap between discovery chemistry and clinical application\. \( p >